Cas no 1038705-00-8 (1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1038705-00-8
• MF: C₁₃H₁₀N₄O₄
• MW: 286.2429022789
• CID: 5265007
• Update Time: 2025-08-01

1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid
• 1-[2-(1,3-dioxoisoindol-2-yl)ethyl]triazole-4-carboxylic acid
• 1-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid
• STL145200
• 1-(2-(1,3-Dioxoisoindolin-2-yl)ethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylicacid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethyl]-

• Inchi： 1S/C13H10N4O4/c18-11-8-3-1-2-4-9(8)12(19)17(11)6-5-16-7-10(13(20)21)14-15-16/h1-4,7H,5-6H2,(H,20,21)
• InChI Key： ACNLDHOQBADZGN-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCN1C=C(C(=O)O)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 445
• XLogP3: 0.2
• Topological Polar Surface Area: 105

Additional information on 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid

1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1038705-00-8): A Comprehensive Overview

1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1038705-00-8) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as ISOINDOLE TRIAZOLE CARBOXYLIC ACID, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent applications of this compound in various research areas.

The molecular structure of 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid is composed of an isoindole moiety linked to a triazole ring through an ethylene bridge, with a carboxylic acid group attached to the triazole ring. This combination of functional groups imparts a range of chemical and biological properties that make it a valuable candidate for drug development and other applications.

In terms of chemical synthesis, ISOINDOLE TRIAZOLE CARBOXYLIC ACID can be prepared through a multi-step process involving the coupling of an appropriate isoindole derivative with an azide-functionalized ethyl ester, followed by cyclization to form the triazole ring and subsequent hydrolysis to introduce the carboxylic acid group. Recent advancements in click chemistry have facilitated the efficient synthesis of this compound, making it more accessible for large-scale production and research purposes.

The biological activities of 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid have been extensively studied in various contexts. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, ISOINDOLE TRIAZOLE CARBOXYLIC ACID has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid have also been evaluated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's high solubility and stability further enhance its suitability for drug development.

In the realm of clinical research, several Phase I and Phase II trials have been conducted to assess the safety and efficacy of ISOINDOLE TRIAZOLE CARBOXYLIC ACID. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings suggest that the compound has a favorable safety profile and may be suitable for further clinical evaluation.

Beyond its therapeutic applications, 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid has also found use in other areas of scientific research. For example, it has been employed as a tool compound in biochemical assays to study enzyme kinetics and substrate specificity. Additionally, its unique structural features make it a valuable scaffold for the design and synthesis of novel compounds with diverse biological activities.

In conclusion, ISOINDOLE TRIAZOLE CARBOXYLIC ACID (CAS No. 1038705-00-8) is a versatile compound with significant potential in both basic research and pharmaceutical development. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and application in various fields. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the development of new therapeutic strategies.